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Compound of Interest

Compound Name: Lead thiosulfate

Cat. No.: B083714

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed laboratory protocol for the synthesis of lead(ll) thiosulfate
(PbS203). The synthesis is achieved through a precipitation reaction between aqueous
solutions of lead(ll) nitrate (Pb(NOs)2) and sodium thiosulfate (Na2S203). This method is
straightforward, reliable, and yields a high-purity product suitable for further research and
development applications.

Lead(ll) thiosulfate is a white crystalline solid that is sparingly soluble in water.[1] Its synthesis
is of interest for various applications, including its historical use in photography and its potential
role in novel material science and coordination chemistry studies.[1]

Safety Precautions:

Lead(ll) nitrate and the resulting lead(ll) thiosulfate are toxic. Appropriate personal protective
equipment (PPE), including a lab coat, safety glasses, and gloves, must be worn at all times.
All procedures involving lead compounds should be carried out in a well-ventilated fume hood.
Dispose of all lead-containing waste according to institutional and local environmental
regulations.

Quantitative Data

The following table summarizes the key quantitative data associated with the reactants and the
product in this protocol. The theoretical yield is calculated based on the specified amounts of

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b083714?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-thiosulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-thiosulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

reactants in the experimental protocol.

Parameter Value Referencel/Note

Reactants

Assumed standard laboratory

Lead(ll) Nitrate Molarity 0.5M )

concentration
] ] ) To ensure complete

Sodium Thiosulfate Molarity 1.0M o
precipitation

Volume of Lead(ll) Nitrate 50.0 mL See protocol

Volume of Sodium Thiosulfate 25.0 mL See protocol

Product

Chemical Formula PbS203 [1]

Molar Mass 319.32 g/mol [1]

Appearance White crystalline solid [1]

Solubility in Water 0.02 g/100 mL at 25°C [1]

Density 5.18 g/cm?3 [1]

] ] Calculated based on the

Theoretical Yield 798¢

protocol
] Typical for quantitative
Expected Yield >95%

precipitation reactions

Experimental Protocol

This protocol details the synthesis of lead(ll) thiosulfate via the reaction of lead(ll) nitrate and
sodium thiosulfate.

Materials:

o Lead(ll) nitrate (Pb(NO3)2)
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e Sodium thiosulfate pentahydrate (Na2S203-5H20)
o Deionized water

e 250 mL Beaker

e 100 mL Graduated cylinders (2)

e Glass stirring rod

» Buchner funnel and flask

 Filter paper (Whatman No. 1 or equivalent)
» Wash bottle with deionized water

e Spatula

e Drying oven or desiccator

e Analytical balance

Procedure:

e Preparation of Reactant Solutions:

o Prepare a 0.5 M solution of lead(ll) nitrate by dissolving 16.56 g of Pb(NOs)2 in 100 mL of
deionized water.

o Prepare a 1.0 M solution of sodium thiosulfate by dissolving 24.82 g of Na2S203-5H20 in
100 mL of deionized water.

» Precipitation:
o In a 250 mL beaker, add 50.0 mL of the 0.5 M lead(ll) nitrate solution.

o While stirring continuously with a glass rod, slowly add 25.0 mL of the 1.0 M sodium
thiosulfate solution to the lead(ll) nitrate solution.
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o A white precipitate of lead(ll) thiosulfate will form immediately.[2]

o Continue stirring for an additional 5-10 minutes to ensure the reaction goes to completion.

¢ Isolation of the Product:

o Set up a Buchner funnel with a piece of pre-weighed filter paper and connect it to a
vacuum flask.

o Wet the filter paper with a small amount of deionized water to ensure a good seal.
o Pour the reaction mixture containing the precipitate into the Blchner funnel under vacuum.

o Wash the precipitate in the funnel with three portions of 20 mL of cold deionized water to
remove any soluble impurities.

o Allow the precipitate to be air-dried on the funnel by maintaining the vacuum for 10-15
minutes.

e Drying and Weighing:

o Carefully remove the filter paper with the precipitate from the funnel and place it on a pre-
weighed watch glass.

o Dry the product in a drying oven at a low temperature (e.g., 50-60 °C) for several hours
until a constant weight is achieved, or alternatively, dry it in a desiccator.

o Once dry, weigh the product and calculate the actual yield.
Yield Calculation:

o Theoretical Yield: The reaction is: Pb(NOs)z(aq) + Naz2S20s3(aq) — PbS203(s) + 2NaNOs(aq).
Based on the volumes and concentrations used, lead(ll) nitrate is the limiting reactant (0.025
moles). The theoretical yield of PbS203 is 0.025 moles * 319.32 g/mol = 7.98 g.

o Percentage Yield: (Actual Yield / Theoretical Yield) * 100%

Diagrams
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The following diagram illustrates the experimental workflow for the synthesis of lead(ll)
thiosulfate.
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Caption: Experimental workflow for lead thiosulfate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Lead thiosulfate | PbS203 | CID 33446 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. chemistryscl.com [chemistryscl.com]

» To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Lead(ll) Thiosulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083714#laboratory-protocol-for-lead-thiosulfate-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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